Cas no 93680-23-0 (Cyclopropanemethanimine, α-cyclopropyl-)

• Product Name: Cyclopropanemethanimine, α-cyclopropyl-
• CAS No: 93680-23-0
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 6245336
• Update Time: 2025-06-27

Cyclopropanemethanimine, α-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanimine, α-cyclopropyl-

• Inchi： 1S/C7H11N/c8-7(5-1-2-5)6-3-4-6/h5-6,8H,1-4H2
• InChI Key： FOMOUHOLMFMUIK-UHFFFAOYSA-N
• SMILES： C1(C(C2CC2)=N)CC1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 228.6±7.0 °C(Predicted)
• pka: 10.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines

Additional information on Cyclopropanemethanimine, α-cyclopropyl-

Exploring Cyclopropanemethanimine, α-cyclopropyl- (CAS No. 93680-23-0): Properties, Applications, and Innovations

Cyclopropanemethanimine, α-cyclopropyl- (CAS No. 93680-23-0) is a specialized organic compound featuring a unique cyclopropane ring fused with an imine functional group. This structure grants it remarkable reactivity and versatility, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. With the growing demand for cyclopropane derivatives in drug discovery, this compound has garnered attention for its potential in modulating biological activity and enhancing molecular stability.

The compound’s α-cyclopropyl moiety is particularly noteworthy, as cyclopropane rings are known to confer rigidity and metabolic resistance to molecules. Researchers are actively investigating its role in designing next-generation therapeutics, especially in targeting enzyme inhibition or receptor modulation. Recent studies highlight its utility in synthesizing bioactive intermediates, aligning with trends in green chemistry and sustainable synthesis methods.

In the context of user-searched queries, questions like "What are the applications of cyclopropane derivatives?" or "How does α-cyclopropyl substitution affect chemical reactivity?" reflect widespread curiosity. Addressing these, Cyclopropanemethanimine, α-cyclopropyl- serves as a model for studying steric effects and electronic properties in constrained ring systems. Its stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in precision medicine.

From an industrial perspective, the compound’s synthesis often involves catalytic cyclization or imine formation techniques, which are frequently searched in organic synthesis forums. Innovations in flow chemistry have further streamlined its production, reducing waste and improving yields—a key concern for environmentally conscious manufacturers. Additionally, its potential in polymer chemistry (e.g., as a crosslinking agent) is being explored, coinciding with the rise of high-performance materials.

Safety and handling of CAS No. 93680-23-0 adhere to standard laboratory protocols, with no significant regulatory restrictions reported. Its compatibility with microwave-assisted synthesis—a trending technique—has also been documented, offering faster reaction times and higher purity. As the scientific community leans toward AI-driven molecular design, this compound’s data-rich profile aids in computational modeling efforts.

In summary, Cyclopropanemethanimine, α-cyclopropyl- exemplifies the intersection of structural novelty and practical utility. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in research. For those querying "cyclopropane imine uses" or "CAS 93680-23-0 suppliers," this compound represents both a scientific challenge and an opportunity for innovation.